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Abstract

Burkholderia gladioli pathovar cocovenenans is a pathogenic bacterium responsible for
producing the highly potent respiratory toxin, bongkrekic acid (BKA).[1][2][3] This toxin has
been implicated in numerous fatal foodborne poisoning outbreaks worldwide, primarily linked to
fermented coconut- or corn-based products.[1][2][4][5] BKA's uniqgue mechanism of action
involves the irreversible inhibition of the mitochondrial Adenine Nucleotide Translocator (ANT),
leading to a catastrophic disruption of cellular energy metabolism.[1][2][6][7][8] This guide
provides a comprehensive technical overview of B. gladioli pv. cocovenenans, the biosynthesis
and mechanism of BKA, its toxicological profile, and established experimental protocols for its
study and detection.

The Bacterium: Burkholderia gladioli pathovar
cocovenenhans

Burkholderia gladioli is an ecologically diverse bacterial species known for its pathogenic
potential in humans, animals, and plants, as well as for beneficial interactions.[9] The pathovar
cocovenenans (formerly Pseudomonas cocovenenans) is distinguished by its ability to produce
bongkrekic acid.[6][9][10] While over 80 species exist in the Burkholderia genus, B. gladioli
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pv. cocovenenans is the primary pathovar linked to fatal human food poisonings due to BKA.
[10][11] The bacterium is commonly found in soil and can contaminate plant-derived foodstuffs.

[6]

Optimal conditions for the growth of B. gladioli pv. cocovenenans and the production of
bongkrekic acid are specific, centering around neutral pH, warm temperatures, and the
presence of fatty acids, particularly oleic acid.[1][12] These conditions are often met during the
fermentation of foods like coconut and corn, creating a high-risk environment for toxin
proliferation.[1][6][13]

Optimal Growth and Toxin Production Conditions

The proliferation of the bacterium and its synthesis of BKA are highly dependent on
environmental factors. The ideal conditions often overlap with those used in traditional food
fermentation processes in some regions.[3]

Optimal for Optimal for BKA

Parameter . ) Source
Bacterial Growth Production
Temperature 30-37°C 22-30°C [1][3][13]
pH >55 6.5-8.0 [3][12]
NaCl Concentration < 6% <1.5-2% [3][12]
Oxygen Aerobic Aerobic [8]
Fatty Acids (esp. Oleic  Fatty Acids (esp. Oleic
Key Substrate ) ) [1][12]
Acid) Acid)

The Toxin: Bongkrekic Acid (BKA)

Bongkrekic acid (C2sH3s07, Molar Mass: 486.6 g/mol ) is a colorless, odorless, and heat-
stable polyketide.[8][14] Its stability to heat means that cooking contaminated food does not
neutralize the toxin, making it particularly dangerous.[5][13] BKA is a highly unsaturated
tricarboxylic fatty acid that acts as a potent mitochondrial toxin.[2][6]

Mechanism of Action: Inhibition of Mitochondrial ANT
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The primary toxic effect of BKA is the specific and irreversible inhibition of the mitochondrial
Adenine Nucleotide Translocator (ANT).[1] ANT is a critical protein of the inner mitochondrial
membrane, responsible for the vital exchange of adenosine diphosphate (ADP) from the
cytosol for adenosine triphosphate (ATP) from the mitochondrial matrix.

By binding to ANT, BKA effectively traps the translocator in a conformation that prevents ADP
import and ATP export.[8] This blockade of ATP transport halts the supply of energy to the rest
of the cell, leading to a rapid depletion of cellular ATP, disruption of cellular respiration, and
ultimately, cell death.[6][10] The liver, brain, and kidneys are the main organs targeted by BKA
poisoning.[6] There is currently no specific antidote for BKA poisoning, and treatment is
primarily symptomatic and supportive.[2][5][6]
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Caption: Mechanism of Bongkrekic Acid (BKA) toxicity via inhibition of the mitochondrial ANT.

Biosynthesis Pathway

The genetic foundation for BKA synthesis lies within the bon gene cluster.[10][11][12] This
cluster encodes a modular type | polyketide synthase (PKS) of the trans-AT subgroup and
other accessory enzymes.[11][15] The PKS assembles the unique branched tricarboxylic fatty
acid structure of BKA through a series of complex reactions, including isoprenoid-like 3-
branching and a six-electron oxidation of a methyl group to form a carboxylic acid.[15][16] The
cytochrome P450 monooxygenase, encoded by the bonL gene, is a key enzyme in this
process.[15] The presence of the bon gene cluster is the primary factor that distinguishes
pathogenic B. gladioli pv. cocovenenans from non-pathogenic strains.[12][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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